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Compound of Interest

Compound Name: m-PEGS8-t-butyl ester

Cat. No.: B1193055

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of m-PEG8-t-butyl ester, a
valuable heterobifunctional linker used in bioconjugation and drug delivery. The t-butyl ester
group serves as a protecting group for the carboxylic acid, which can be deprotected under
acidic conditions to reveal a reactive carboxylate for further modification. The methoxy-
terminated polyethylene glycol (m-PEG) chain enhances the solubility and pharmacokinetic
properties of the conjugated molecule.

Chemical Information

Compound Formula Molecular Weight Appearance

Colorless to light
m-PEG8-t-butyl ester C22H44010 468.58 g/mol )
yellow oll

Reaction Scheme

The synthesis of m-PEG8-t-butyl ester is achieved through the alkylation of methoxy-PEG8-
alcohol (m-PEGB8-0OH) with t-butyl bromoacetate in the presence of a strong base, such as
potassium t-butoxide. This reaction proceeds via a Williamson ether synthesis mechanism.
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 To cite this document: BenchChem. [Synthesis of m-PEG8-t-butyl ester: An Application Note
and Detailed Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193055#synthesis-of-m-peg8-t-butyl-ester-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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